Cas no 25977-19-9 (Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate)

Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate is a versatile heterocyclic compound featuring both an oxadiazole core and a reactive chloromethyl group. Its structure enables functionalization at multiple sites, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of the ester group allows for further derivatization, while the chloromethyl moiety facilitates nucleophilic substitution reactions. This compound exhibits stability under standard handling conditions, ensuring consistent performance in synthetic applications. Its utility in constructing complex molecular frameworks underscores its importance in medicinal chemistry and material science research. Proper storage in a cool, dry environment is recommended to maintain its reactivity and shelf life.
Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate structure
25977-19-9 structure
Product Name:Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate
CAS No:25977-19-9
MF:C6H7ClN2O3
MW:190.58438038826
MDL:MFCD09749852
CID:239264
PubChem ID:27282007
Update Time:2025-06-08

Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate
    • 1,2,4-Oxadiazole-5-carboxylicacid, 3-(chloromethyl)-, ethyl ester
    • Ethyl 3-chloromethyl-[1,2,4]oxadiazole-5-carboxylate
    • 3-CHLOROMETHYL-[1,2,4]OXADIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 3-(chloromethyl)-1, 2, 4-oxadiazole-5-carboxylate
    • DTXSID50650690
    • CS-10418
    • EN300-7353182
    • 1,2,4-Oxadiazole-5-carboxylicacid,3-(chloromethyl)-,ethyl ester
    • AKOS006329006
    • A818121
    • FT-0682773
    • BB 0258238
    • Ethyl 3-chloromethyl-[1,2,4]oxadiazole--5-carboxylate
    • 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID, 3-(CHLOROMETHYL)-, ETHYL ESTER
    • 25977-19-9
    • AB51318
    • CS-0068046
    • ethyl3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate
    • SCHEMBL2254343
    • MFCD09749852
    • STL511006
    • ALBB-018594
    • BBL100024
    • DB-067509
    • MDL： MFCD09749852
    • Inchi： 1S/C6H7ClN2O3/c1-2-11-6(10)5-8-4(3-7)9-12-5/h2-3H2,1H3
    • InChI Key： JIKCEFWHWIEUHQ-UHFFFAOYSA-N
    • SMILES： ClCC1=NOC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 190.01500
  • Monoisotopic Mass: 190.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.2A^2
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: Yellow to Brown Liquid
  • Density: 1.353
  • Boiling Point: 276.1°C at 760 mmHg
  • Flash Point: 120.8°C
  • Refractive Index: 1.492
  • PSA: 65.22000
  • LogP: 0.98510

Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate Security Information

Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
047421-1g
Ethyl 3-chloromethyl-[1,2,4]oxadiazole--5-carboxylate
 25977-19-9 95%
1g
 ￡104.00 2022-03-01
Fluorochem
047421-5g
Ethyl 3-chloromethyl-[1,2,4]oxadiazole--5-carboxylate
 25977-19-9 95%
5g
 ￡360.00 2022-03-01
Fluorochem
047421-10g
Ethyl 3-chloromethyl-[1,2,4]oxadiazole--5-carboxylate
 25977-19-9 95%
10g
 ￡640.00 2022-03-01
Alichem
A449039065-1g
Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate
 25977-19-9 95%
1g
 $268.92 2023-09-02
Alichem
A449039065-5g
Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate
 25977-19-9 95%
5g
 $915.32 2023-09-02
AstaTech
58012-0.25/G
3-CHLOROMETHYL-[1,2,4]OXADIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
 25977-19-9 97%
0.25g
 $77 2023-09-16
AstaTech
58012-1/G
3-CHLOROMETHYL-[1,2,4]OXADIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
 25977-19-9 97%
1g
 $187 2023-09-16
AstaTech
58012-5/G
3-CHLOROMETHYL-[1,2,4]OXADIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
 25977-19-9 97%
5g
 $657 2023-09-16
Apollo Scientific
OR300686-1g
Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate
 25977-19-9 95%
1g
 £111.00 2025-02-19
Apollo Scientific
OR300686-5g
Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate
 25977-19-9 95%
5g
 £383.00 2025-02-19

Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate Related Literature

25977-19-9 (Ethyl 3-(chloromethyl)-1,2,4-oxadiazole-5-carboxylate) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.